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Compound of Interest

Compound Name: UAMCO00039 dihydrochloride

Cat. No.: B1682055

For Researchers, Scientists, and Drug Development Professionals

Introduction

UAMC-00039 dihydrochloride is a potent, reversible, and competitive inhibitor of dipeptidyl
peptidase Il (DPP-I1), a serine protease involved in the degradation of proline-containing
peptides.[1] With an IC50 value of 0.48 nM, it demonstrates high selectivity for DPP-II over
other dipeptidyl peptidases such as DPP-IV, DPP-8, and DPP-9. This high potency and
selectivity make UAMC-00039 an invaluable tool for investigating the physiological and
pathological roles of DPP-II. These application notes provide a detailed protocol for the
preparation, storage, and handling of UAMC-00039 dihydrochloride stock solutions to ensure
consistent and reliable experimental results.

Quantitative Data Summary

A summary of the key chemical and physical properties of UAMC-00039 dihydrochloride is
presented in the table below for easy reference.
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Property Value Reference(s)
Molecular Weight 382.76 g/mol [2]

Formula C16H24CIN30O-2HCI [2]

CAS Number 697797-51-6

Purity >98%

Solubility <100 mM in Water

<100 mM in DMSO

> 133.6 mg/mL in DMSO

[2]

14 mg/mL in DMSO

[3]

10 mg/mL in PBS (pH 7.2)

[3]

5 mg/mL in Ethanol

[3]

2 mg/mL in DMF

[3]

Storage of Solid

-20°C, sealed from moisture [4]

Stock Solution Storage

-80°C for up to 6 months [4]

-20°C for up to 1 month

[4]

Experimental Protocol: Preparation of a 10 mM
UAMC-00039 Dihydrochloride Stock Solution

This protocol describes the preparation of a 10 mM stock solution of UAMC-00039
dihydrochloride in sterile Dimethyl Sulfoxide (DMSO).

Materials and Reagents:

o« UAMC-00039 dihydrochloride powder

o Anhydrous/Sterile Dimethyl Sulfoxide (DMSO)

« Sterile microcentrifuge tubes or cryovials
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o Calibrated analytical balance
o Vortex mixer

o Pipettes and sterile filter tips
Procedure:

e Pre-weighing Preparation: Before opening, allow the vial of UAMC-00039 dihydrochloride to
equilibrate to room temperature for at least 15-20 minutes to prevent condensation of
moisture onto the powder.

» Weighing the Compound: Tare a sterile microcentrifuge tube on a calibrated analytical
balance. Carefully weigh the desired amount of UAMC-00039 dihydrochloride powder into
the tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.83 mg of the
compound.

o Calculation:
» Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
» Mass (mg) = 10 mmol/L x 0.001 L x 382.76 g/mol = 0.0038276 g = 3.8276 mg

» Dissolution: Add the calculated volume of sterile DMSO to the microcentrifuge tube
containing the weighed compound. To prepare a 10 mM stock solution with 3.83 mg of the
compound, add 1 mL of DMSO.

e Mixing: Cap the tube securely and vortex thoroughly until the compound is completely
dissolved. If necessary, gentle warming in a water bath (not exceeding 37°C) or brief
sonication can be used to aid dissolution. Visually inspect the solution to ensure there are no
visible particulates.

» Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the
compound, aliquot the stock solution into smaller, single-use volumes in sterile cryovials.[4]
Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-term
storage (up to 1 month).[4]
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» Working Solution Preparation: When needed, thaw a single aliquot of the stock solution at
room temperature. Dilute the stock solution to the desired final concentration using the
appropriate cell culture medium or assay buffer. It is recommended to prepare the working
solution fresh for each experiment. If using an aqueous buffer for the final dilution, it is
advisable to sterilize the working solution by passing it through a 0.22 pm filter.[4]

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the inhibitory action of UAMC-00039 on its target and the
workflow for preparing the stock solution.
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Caption: Mechanism of action of UAMC-00039 dihydrochloride.
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Caption: Experimental workflow for stock solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dihydrochloride-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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